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Compound of Interest

Compound Name: Copper octanoate

Cat. No.: B1618762 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and compliant

handling of laboratory chemicals is paramount. This document provides immediate, essential

safety and logistical information for Copper octanoate, including operational procedures and

disposal plans to foster a secure research environment.

Physicochemical Properties
Understanding the physical and chemical properties of a substance is the first step in safe

handling. The following table summarizes key data for Copper octanoate.

Property Value

Appearance Blue liquid[1][2][3]

Odor Fatty odor[1][4]

Solubility in Water Dispersible[1][2][3][4]

pH 5.7 - 7.0[1][2][3][4]

Boiling Point ~100°C[2][3]

Flash Point Non-combustible[1][4]

Stability Stable under normal conditions[1][2][5]
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Copper octanoate presents several health hazards that necessitate careful handling and the

use of appropriate personal protective equipment.

Hazard Description

Acute Oral Toxicity LD50 (rat): 1600 mg/kg[6]

Acute Dermal Toxicity LD50 (rat): > 2000 mg/kg[6]

Skin Irritation Causes mild skin irritation[1][6]

Eye Irritation Causes eye irritation[1][6]

Inhalation May be harmful if inhaled[1]

Aquatic Toxicity Harmful to aquatic life[1]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following PPE is mandatory when

handling Copper octanoate.

PPE Category Requirement

Eye/Face Protection
Wear safety goggles or chemical safety glasses.

[1][5]

Hand Protection Wear protective gloves.[1][5]

Skin and Body Protection

Wear a lab coat or long-sleeved shirt and long

pants.[6] For extensive dermal exposure, a

chemical suit or apron is necessary.[1]

Respiratory Protection

In case of insufficient ventilation or if exposure

limits are exceeded, use a NIOSH/MSHA

approved respirator.[1][5]
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Adherence to proper handling and storage protocols is critical for maintaining a safe laboratory

environment.

Handling Procedures:
Ventilation: Work in a well-ventilated area. Local exhaust ventilation is recommended.[5][6]

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

eating, drinking, or smoking.[1][5]

Avoid Contact: Avoid contact with skin, eyes, and clothing.[1]

Avoid Inhalation: Avoid breathing spray mist or vapors.[4][5]

Contaminated Clothing: Remove and wash contaminated clothing before reuse.[1][4] If

clothing is heavily contaminated, it should be discarded.[4]

Storage Procedures:
Container: Store in the original, tightly closed container.[5][7]

Location: Store in a cool, dry, well-ventilated place away from excessive heat.[1][4][8]

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong

bases.[1][2][5]

Freezing: Do not freeze.[1][2]

Emergency and Disposal Plans
Proper planning for emergencies and waste disposal is a critical component of laboratory

safety.

Emergency Procedures:
Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If irritation persists, seek medical

attention.[1][4]
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Skin Contact: Immediately flush skin with running water for at least 20 minutes.[1][4] Wash

with soap and water.[1][4] If skin irritation occurs, get medical advice.[1][4]

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Call a poison center or doctor if you feel unwell.[1][4]

Ingestion: Do not induce vomiting.[1][4] Rinse mouth.[5] Seek immediate medical attention.

[4]

Spill Response Workflow
A systematic approach to spill cleanup is essential to mitigate hazards.

Copper Octanoate Spill Response Workflow

Disposal Plan:
Waste Collection: Collect waste material in a designated, labeled, and sealed container.

Regulatory Compliance: Dispose of contents and container in accordance with all local,

state, and federal regulations.[5] This may require disposal at a hazardous or special waste

collection point.[1][4]

Environmental Protection: Avoid release to the environment.[1][5] Do not contaminate water,

food, or feed by storage or disposal.[6] This product may be toxic to fish and aquatic

organisms.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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